Cas no 929471-06-7 (4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide)

• Product Name: 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide
• CAS No: 929471-06-7
• MF: C₂₈H₂₇NO₃
• MW: 425.518887758255
• CID: 6566184
• Update Time: 2025-06-08

4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide
• 4-tert-butyl-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide

• Inchi： 1S/C28H27NO3/c1-17-6-8-19(9-7-17)25(30)26-18(2)23-15-14-22(16-24(23)32-26)29-27(31)20-10-12-21(13-11-20)28(3,4)5/h6-16H,1-5H3,(H,29,31)
• InChI Key： VTQAJORXWNABIH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)OC(C(=O)C1=CC=C(C)C=C1)=C2C)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide

Comprehensive Overview of 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide (CAS No. 929471-06-7)

The compound 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide (CAS No. 929471-06-7) is a specialized organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, which combines a benzofuran core with a benzamide substituent and a tert-butyl group. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The presence of both aromatic and aliphatic components contributes to its potential applications in drug development and advanced material synthesis.

In recent years, the demand for novel benzofuran derivatives has surged due to their diverse biological activities. Researchers are particularly interested in compounds like 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide for their potential as enzyme inhibitors or receptor modulators. The 4-methylbenzoyl moiety, in particular, is known to enhance binding affinity in certain biological targets. This has led to increased searches for "benzofuran-based drug candidates" and "CAS 929471-06-7 applications" in scientific databases.

The synthesis of 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity. The tert-butyl group introduces steric bulk that can significantly influence the compound's physical properties and reactivity. This aspect is particularly relevant to researchers investigating "steric effects in organic synthesis" or "bulky substituent impacts on molecular properties". The compound's crystalline nature and solubility profile make it suitable for various analytical techniques, including X-ray crystallography and NMR spectroscopy.

From a materials science perspective, the extended π-conjugation system in 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide suggests potential applications in organic electronics. The growing interest in "organic semiconductor materials" and "benzofuran-based optoelectronic compounds" aligns well with the properties of this molecule. Its thermal stability and electronic characteristics are subjects of ongoing investigation, particularly in the context of developing new organic light-emitting diodes (OLEDs) or photovoltaic materials.

Quality control and characterization of CAS 929471-06-7 require advanced analytical methods. High-performance liquid chromatography (HPLC) is commonly employed to verify purity, while mass spectrometry confirms molecular weight. These analytical aspects are crucial for researchers searching for "characterization of complex organic compounds" or "purity analysis of benzamide derivatives". The compound's stability under various conditions is another area of interest, particularly for pharmaceutical formulation scientists.

In the context of green chemistry, there's growing attention on the environmental impact of synthesizing such complex molecules. Researchers are investigating more sustainable routes to produce 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide, responding to search trends like "green synthesis of benzofuran derivatives" and "eco-friendly organic synthesis". This aligns with the broader pharmaceutical industry's shift toward sustainable practices and reduced environmental footprint.

The intellectual property landscape surrounding 929471-06-7 is another area of interest. Patent searches reveal various applications of similar benzofuran derivatives, highlighting the commercial potential of this chemical space. This connects with frequent searches for "patented benzofuran compounds" and "pharmaceutical intellectual property trends". The specific substitution pattern in 4-tert-butyl-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide may offer unique advantages in certain applications.

Future research directions for this compound likely include structure-activity relationship studies and formulation optimization. The combination of its benzofuran core with multiple substituents provides numerous opportunities for structural modification, addressing search queries like "structure-activity relationships in benzamide derivatives". As analytical techniques continue to advance, more detailed understanding of this compound's properties and potential applications will undoubtedly emerge.